Cas no 136375-93-4 (N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine)

N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine structure
136375-93-4 structure
Product Name:N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
CAS No:136375-93-4
MF:C18H21N
MW:251.36604475975
CID:1240567
PubChem ID:3077928
Update Time:2025-04-20

N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
    • 8-(Benzylamino)pentacyclo(5.4.0.0(sup 2,6).0(sup 3,10).0(sup 5,9))undecane
    • 136375-93-4
    • 1,2,4-Ethanylylidene-1H-cyclobuta(cd)pentalen-3-amine, octahydro-N-(phenylmethyl)-
    • DTXSID90929357
    • BRN 4748737
    • Inchi: 1S/C18H21N/c1-2-4-9(5-3-1)8-19-18-15-11-7-12-14-10(11)6-13(15)16(14)17(12)18/h1-5,10-19H,6-8H2
    • InChI Key: ZWCQZHOWEDKJBN-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)C1C2C3CC4C1C1C2CC3C14

Computed Properties

  • Exact Mass: 251.16753
  • Monoisotopic Mass: 251.1674
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.22
  • Boiling Point: 375.9°C at 760 mmHg
  • Flash Point: 191.8°C
  • Refractive Index: 1.654
  • PSA: 12.03

N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine Related Literature

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